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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

Introduction

CI Vat Green 1, also known by its Colour Index number 59825, is an anthraquinone vat dye

that produces a brilliant green shade.[1][2] It is widely used for dyeing cellulosic fibers like

cotton due to its excellent fastness properties.[2][3] This dye is a dark green powder, insoluble

in water, and requires a reduction process under alkaline conditions to be converted into its

water-soluble leuco form for fiber application.[1][2][4] The dye is then re-oxidized to its insoluble

pigment form within the fiber, leading to high wash and light fastness.[5] Its application extends

to polyester/cotton (P/C) blended fabrics, a popular material that combines the comfort of

cotton with the strength and crease-resistance of polyester.[1][6][7]

Dyeing P/C blends presents a challenge as the two fibers have different chemical properties,

requiring different dye classes and application conditions. Typically, polyester is dyed with

disperse dyes at high temperatures (around 130°C) under acidic conditions, while cotton is

dyed with vat dyes under alkaline conditions at lower temperatures.[8] This has traditionally

necessitated a two-bath process. However, one-bath methods have been developed to

improve efficiency, reduce water, energy, and chemical consumption.[9][10][11][12]
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Properties of CI Vat Green 1

CI Vat Green 1 is a complex organic compound with the molecular formula C₃₆H₂₀O₄.[1][13] Its

key characteristics are summarized below.

Property Description

C.I. Name Vat Green 1

C.I. Number 59825

CAS Number 128-58-5

Chemical Class Anthraquinone (Violanthrone)

Molecular Formula C₃₆H₂₀O₄

Molecular Weight 516.54 g/mol

Appearance Dark green powder

Solubility

Insoluble in water and ethanol; requires

reduction to a soluble leuco form for dyeing.[1]

[2][4]

Leuco Form Color Blue in alkaline reduction.[1]

Fastness Properties of CI Vat Green 1 on Cotton

The fastness properties of CI Vat Green 1 are a primary reason for its selection in applications

requiring high durability. The data below is indicative of its performance on cotton.
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Fastness Test ISO Standard Rating AATCC Standard Rating

Light Fastness 7 6-7

Washing (Fading) 4-5 4-5

Washing (Staining) 4-5 4

Chlorine Bleach 4 4-5

Oxygen Bleach 4-5 4-5

Mercerized 4-5 -

Ironing 1 -

Soaping 4-5 -

(Data sourced from World Dye Variety[1])

Experimental Protocols for Dyeing Polyester/Cotton
Blends
The application of CI Vat Green 1 to polyester/cotton blends can be achieved through several

methods. The choice of method depends on the available equipment, batch size, and desired

outcome. It's important to note that for P/C blends, a disperse dye is required for the polyester

component, while the vat dye (CI Vat Green 1) targets the cotton component.

Protocol 1: One-Bath, Two-Step Exhaust Dyeing Method
This method is designed to save time and resources by performing both polyester and cotton

dyeing in the same bath. It is suitable for vat dyes that are stable at the high temperatures

required for disperse dyeing.[9]

Principle: The process begins with dyeing the polyester component with a disperse dye at a

high temperature and acidic pH. The bath is then cooled, and alkali and a reducing agent are

added to dye the cotton component with the vat dye.

Typical Recipe:
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Component Concentration Purpose

Disperse Dye (for Polyester) X% (on weight of fabric) Coloration of Polyester

CI Vat Green 1 (for Cotton) Y% (on weight of fabric) Coloration of Cotton

Dispersing Agent 0.5 - 1.0 g/L Keeps disperse dye stable

Acetic Acid to pH 4.5 - 5.5
Acidic medium for disperse

dye

Sodium Hydroxide (NaOH) As required for vatting Alkaline medium for vat dye

Sodium Hydrosulfite (Na₂S₂O₄) As required for vatting Reducing agent for vat dye

Anionic Detergent 0.5 - 1.0 g/L Soaping/Washing

Hydrogen Peroxide (H₂O₂) 1 - 2 mL/L Oxidation

Liquor Ratio 1:10 - 1:20 -

Procedure:

Bath Setup: Prepare the dyebath with water, dispersing agent, and acetic acid. Circulate for

10 minutes at 50-60°C.[9]

Dye Addition: Add the disperse dye and the unreduced CI Vat Green 1 pigment. Continue

circulation for 10-15 minutes.

Polyester Dyeing: Raise the temperature to 130°C over 60-90 minutes and hold for 45-60

minutes to dye the polyester portion.[9]

Cooling: Cool the dyebath to 80°C.

Cotton Dyeing (Vatting): Add Sodium Hydroxide (NaOH) and Sodium Hydrosulfite (Na₂S₂O₄)

to the bath to reduce the CI Vat Green 1 to its soluble leuco form. Maintain at 80°C for 15

minutes, then cool to 60°C and hold for an additional 30-45 minutes for cotton dyeing.[9]

Rinsing: Drop the dyebath and give the fabric a cold rinse.
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Oxidation: Treat the fabric in a fresh bath with Hydrogen Peroxide (1-2 mL/L) at 50°C for 15

minutes to re-oxidize the vat dye to its insoluble form.[8][9]

Soaping: Raise the temperature of the oxidation bath to 95°C, add an anionic detergent (0.5-

1.0 g/L), and soap for 15-20 minutes to remove surface dye and improve fastness.[9]

Final Rinsing: Perform hot and cold rinses until the water runs clear, then dry the fabric.
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Polyester Dyeing Stage Cotton Dyeing Stage Finishing Stage

Start: Bath at 50-60°C
(Dispersing Agent, Acetic Acid)

Add Disperse Dye
+ Vat Green 1 Pigment Heat to 130°C Dye Polyester

(Hold for 45-60 min) Cool to 80°CCool Down Add NaOH + Na₂S₂O₄

(Vatting)
Dye Cotton

(Hold at 60°C for 30-45 min) RinseProcess Oxidize (H₂O₂)
at 50°C Soap at 95°C Final Rinse & Dry
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Bath 1: Polyester Dyeing

Bath 2: Cotton Dyeing

Dye with Disperse Dye
at 130°C, pH 4.5-5.5

Rinse

Optional:
Reduction Clearing

Prepare fresh bath

Transfer Fabric

Dye with CI Vat Green 1
(Leuco Form) at 60°C

Rinse

Oxidize (H₂O₂)

Soap at 95°C

Final Rinse & Dry

Pad with
Disperse + Vat Dyes Dry

Thermosol
(190-210°C)

Fixes Polyester

Chemical Pad
(NaOH + Na₂S₂O₄)

Steam
(102-105°C)
Fixes Cotton

Continuous Wash
(Rinse, Oxidize, Soap) Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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